Cas no 476321-54-7 (3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide)

This compound features a complex structure combining several pharmacologically relevant heterocyclic motifs: a 2,5-dioxopyrrolidinone moiety linked via its nitrogen atom to an N-benzoyl derivative of 6-sulfamoylbenzothiazole. Its synthesis likely involves challenging multi-step organic reactions typical for constructing such fused heterocyclic systems. The specific arrangement of these elements—particularly the connection between the pyrrolidinone and the sulfamoylated benzothiazole—creates a unique molecular framework potentially suited for medicinal chemistry applications requiring specific binding interactions or biological activities derived from these core structures.
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide structure
476321-54-7 structure
Product Name:3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
CAS No:476321-54-7
MF:C18H14N4O5S2
MW:430.457561016083
CID:6016214
PubChem ID:5215287
Update Time:2025-06-16

3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
    • 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide
    • Benzamide, N-[6-(aminosulfonyl)-2-benzothiazolyl]-3-(2,5-dioxo-1-pyrrolidinyl)-
    • AKOS002050607
    • SR-01000006306-1
    • Oprea1_394498
    • HMS3519H06
    • F0466-0005
    • 476321-54-7
    • SR-01000006306
    • Inchi: 1S/C18H14N4O5S2/c19-29(26,27)12-4-5-13-14(9-12)28-18(20-13)21-17(25)10-2-1-3-11(8-10)22-15(23)6-7-16(22)24/h1-5,8-9H,6-7H2,(H2,19,26,27)(H,20,21,25)
    • InChI Key: VQDJMEZBOLKXGO-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=CC(N2C(=O)CCC2=O)=C1

Computed Properties

  • Exact Mass: 430.04056191g/mol
  • Monoisotopic Mass: 430.04056191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 783
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 176Ų

Experimental Properties

  • Density: 1.645±0.06 g/cm3(Predicted)
  • pka: 7.78±0.70(Predicted)

3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0466-0005-2μmol
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0466-0005-5μmol
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0466-0005-10μmol
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0466-0005-20μmol
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0466-0005-1mg
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0466-0005-2mg
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0466-0005-3mg
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0466-0005-4mg
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0466-0005-5mg
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0466-0005-10mg
3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
476321-54-7 90%+
10mg
$79.0 2023-05-17

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

Professional Introduction to Compound with CAS No. 476321-54-7 and Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

The compound with CAS No. 476321-54-7 and the product name 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric groups, including a 2,5-dioxopyrrolidin-1-yl moiety and a 6-sulfamoyl-1,3-benzothiazol-2-yl substituent, suggests a high degree of molecular complexity that may contribute to its unique biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The dioxopyrrolidine scaffold, in particular, has been explored for its role in modulating various biological pathways. Research indicates that this structural motif can interact with biological targets in ways that may lead to the development of compounds with potent pharmacological effects. The sulfamoyl group attached to the benzothiazole ring further enhances the compound's potential by introducing a polar moiety that can influence solubility and binding affinity.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide have been driven by the need for innovative molecules that address unmet medical needs. The compound's dual functionality, derived from its combination of a dioxopyrrolidine core and a sulfamoyl-substituted benzothiazole, positions it as a promising candidate for further investigation. Preliminary computational studies suggest that this molecule may exhibit favorable interactions with enzymes and receptors involved in critical biological processes.

The benzamide moiety in the compound's structure is another key feature that warrants attention. Benzamides are well-known for their role as bioactive entities in numerous therapeutic classes. Their ability to engage with biological systems through hydrogen bonding and other non-covalent interactions makes them valuable scaffolds for drug discovery. In this context, the incorporation of a sulfamoyl group into the benzamide moiety may further modulate its pharmacological profile, potentially enhancing its efficacy or selectivity.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide. Techniques such as multi-step organic synthesis combined with modern purification methods have been instrumental in achieving high yields and purity levels necessary for subsequent biological evaluation. The ability to produce these intricate structures reliably is a testament to the progress made in synthetic chemistry over recent decades.

From a medicinal chemistry perspective, the structural features of this compound make it an intriguing candidate for further exploration. The combination of a dioxopyrrolidine, a sulfamoyl-substituted benzothiazole, and a benzamide moiety creates a molecular entity with multiple potential sites for interaction with biological targets. This complexity could translate into a broad spectrum of activity, making it suitable for addressing multiple therapeutic challenges simultaneously.

The potential applications of 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide extend across various disease areas. Its structural motifs are reminiscent of known bioactive compounds that have shown promise in treating conditions such as inflammation, cancer, and infectious diseases. By leveraging these established scaffolds while introducing novel modifications, researchers aim to develop molecules that are both innovative and clinically relevant.

In conclusion, the compound with CAS No. 476321-54-7 and the product name 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide represents a significant contribution to pharmaceutical chemistry. Its intricate structure and diverse functional groups position it as a promising candidate for further investigation in drug discovery efforts. As research continues to uncover new applications for complex heterocyclic compounds like this one, it is likely that additional insights into its potential therapeutic benefits will emerge.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd